Cas no 732268-94-9 (2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide)

• Product Name: 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide
• CAS No: 732268-94-9
• MF: C₂₈H₂₈N₂O₄
• MW: 456.532927513123
• CID: 5454141
• PubChem ID: 2420185
• Update Time: 2025-05-26

2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)prop-2-enamide
• 732268-94-9
• (E)-2-cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)prop-2-enamide
• EN300-26592683
• Z46103124
• 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide

• Inchi： 1S/C28H28N2O4/c1-3-16-32-24-15-14-21(27(19-24)33-17-4-2)18-22(20-29)28(31)30-25-12-8-9-13-26(25)34-23-10-6-5-7-11-23/h5-15,18-19H,3-4,16-17H2,1-2H3,(H,30,31)
• InChI Key： FYEREHZMNYGNBR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC1=CC=CC=C1)(=O)C(C#N)=CC1=CC=C(OCCC)C=C1OCCC

Computed Properties

• Exact Mass: 456.20490738g/mol
• Monoisotopic Mass: 456.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.7±55.0 °C(Predicted)
• pka: 10.07±0.70(Predicted)

Additional information on 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide

Professional Introduction to Compound with CAS No. 732268-94-9 and Product Name: 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide

The compound with the CAS number 732268-94-9 and the product name 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple functional groups, including a cyano group, dipropoxyphenyl moiety, and phenoxyphenyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

Recent research in the field of medicinal chemistry has highlighted the importance of polyfunctionalized aromatic compounds in designing novel therapeutic agents. The 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide structure exemplifies this trend by incorporating several pharmacophoric elements that are known to interact with biological targets. The cyano group, for instance, can serve as a hydrogen bond acceptor or participate in metal coordination, while the dipropoxy and phenoxyphenyl groups contribute to hydrophobic interactions and shape complementarity with protein binding pockets.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new drugs targeting various diseases. Studies have shown that similar structures can exhibit inhibitory activity against enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide molecule has been synthesized through multi-step organic transformations, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions to ensure high yield and purity. These synthetic strategies are critical for producing compounds that can be further evaluated in preclinical studies.

In the realm of drug discovery, computational methods play a pivotal role in predicting the biological activity of novel molecules. Molecular docking simulations have been employed to explore the interactions between 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide and potential target proteins. These simulations have provided insights into how the compound might bind to its intended biological receptors, offering a rational basis for designing derivatives with enhanced potency and selectivity. The results of these studies suggest that this compound could be a valuable tool for understanding disease mechanisms and developing targeted therapies.

Moreover, the structural complexity of 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide opens up possibilities for exploring its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups within the molecule, researchers can gain a deeper understanding of how structural features influence biological activity. This approach has been instrumental in optimizing drug candidates for clinical use and improving their pharmacokinetic profiles.

The synthesis and characterization of this compound also highlight advancements in analytical chemistry techniques. Modern spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have enabled precise determination of molecular structure and purity. These tools are essential for ensuring that the compound meets stringent quality standards before it is subjected to biological testing. The high-resolution data obtained from these techniques have provided valuable insights into the conformational preferences and electronic properties of 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide, which are critical for understanding its reactivity and function.

In conclusion, the compound with CAS number 732268-94-9 and the product name 2-Cyano-3-(2,4-dipropoxyphenyl)-N-(2-phenoxyphenyl)-2-propenamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research in drug discovery. Through interdisciplinary approaches combining synthetic chemistry, computational modeling, and analytical techniques, scientists are poised to unlock new therapeutic possibilities with this remarkable molecule.